
Tetramethylphosphonium Bromide: A
Comprehensive Technical Guide for Advanced

Synthesis

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Tetramethylphosphonium bromide

CAS No.: 4519-28-2

Cat. No.: B1580692

Get Quote

CAS Number: 4519-28-2

This guide provides an in-depth exploration of Tetramethylphosphonium bromide, a versatile

quaternary phosphonium salt. Intended for researchers, scientists, and professionals in drug

development and fine chemical synthesis, this document synthesizes critical technical data,

field-proven insights, and detailed methodologies. We will delve into its fundamental properties,

synthesis, and key applications, with a focus on the causality behind experimental choices to

ensure both scientific integrity and practical utility.

Core Molecular and Physical Characteristics
Tetramethylphosphonium bromide, with the chemical formula (CH₃)₄PBr, is a white,

hygroscopic crystalline solid.[1][2] Its molecular structure consists of a central phosphorus atom

bonded to four methyl groups, forming a positively charged tetramethylphosphonium cation,

and a bromide anion. This ionic nature is fundamental to its physical properties and chemical

reactivity.
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Physicochemical Properties
A summary of the key physicochemical properties of Tetramethylphosphonium bromide is

presented in the table below. This data is essential for its handling, storage, and application in

various chemical reactions.

Property Value Source(s)

CAS Number 4519-28-2 [1][2][3]

Molecular Formula C₄H₁₂BrP [2][3]

Molecular Weight 171.02 g/mol [2][3][4]

Appearance White, crystalline solid [1]

Solubility Water-soluble [1][4]

Sensitivity Hygroscopic [4]

Note: Due to its hygroscopic nature, it is imperative to store Tetramethylphosphonium
bromide under an inert atmosphere, away from moisture and oxidizing agents.[4]

Structural and Spectroscopic Elucidation
The structural integrity and purity of Tetramethylphosphonium bromide are typically

confirmed using a combination of spectroscopic and analytical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ³¹P NMR spectroscopy is a powerful tool

for characterizing phosphonium salts. A single resonance is expected for the

tetramethylphosphonium cation, with its chemical shift providing information about the

electronic environment of the phosphorus atom. ¹H and ¹³C NMR spectra will show

characteristic signals for the methyl groups attached to the phosphorus atom.[5][6]

Infrared (IR) and Raman Spectroscopy: Vibrational spectroscopy can confirm the presence

of the tetramethylphosphonium cation through its characteristic C-H stretching and bending

vibrations of the methyl groups, as well as vibrations of the P-C bonds.[4]
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Single-Crystal X-ray Diffraction: This technique provides definitive information about the

three-dimensional arrangement of the tetramethylphosphonium cations and bromide anions

in the crystal lattice.[4]

Synthesis of Tetramethylphosphonium Bromide
The primary and most straightforward synthesis of Tetramethylphosphonium bromide
involves the quaternization of trimethylphosphine with methyl bromide.[1][4] This is a classic

example of a nucleophilic substitution reaction where the phosphorus atom of

trimethylphosphine acts as the nucleophile.

Classical Synthesis Protocol
Reaction: P(CH₃)₃ + CH₃Br → [(CH₃)₄P]⁺Br⁻

Materials:

Trimethylphosphine (P(CH₃)₃)

Methyl bromide (CH₃Br)

Anhydrous, aprotic solvent (e.g., diethyl ether, THF)

Procedure:

In a flame-dried, three-necked flask equipped with a magnetic stirrer, a condenser, and an

addition funnel, dissolve trimethylphosphine in the anhydrous solvent under an inert

atmosphere (e.g., nitrogen or argon).

Cool the solution in an ice bath.

Slowly add a solution of methyl bromide in the same solvent to the stirred trimethylphosphine

solution.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for several hours or until the reaction is complete (monitoring by TLC or ³¹P NMR is

recommended).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1580692
https://www.benchchem.com/product/b1580692/docs?utm_src=pdf-body#tetramethylphosphonium-bromide-a-comprehensive-technical-guide-for-advanced-synthesis
https://www.benchchem.com/product/b1580692/docs?utm_src=pdf-body#tetramethylphosphonium-bromide-a-comprehensive-technical-guide-for-advanced-synthesis
https://en.wikipedia.org/wiki/Tetramethylphosphonium_bromide
https://www.benchchem.com/product/b1580692
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580692?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The product, Tetramethylphosphonium bromide, will precipitate out of the solution as a

white solid.

Collect the solid by filtration, wash with cold anhydrous solvent to remove any unreacted

starting materials, and dry under vacuum.

Causality of Experimental Choices:

Anhydrous Conditions: The reaction is performed under anhydrous conditions to prevent side

reactions, as phosphines can be sensitive to moisture and air.

Inert Atmosphere: An inert atmosphere is crucial to prevent the oxidation of

trimethylphosphine.

Aprotic Solvent: An aprotic solvent is used as it will not participate in the reaction and can

facilitate the precipitation of the ionic product.

Alternative Synthetic Routes
While the classical method is prevalent, alternative "green" chemistry approaches are being

explored to minimize solvent waste and energy consumption. These include:

Mechanochemical Synthesis: This solvent-free method utilizes mechanical energy, such as

ball milling, to drive the reaction between the reactants.[4]

Electrochemical Synthesis: This technique employs electrical energy to facilitate the reaction,

often under milder conditions and with a reduction in the need for chemical oxidants or

catalysts.[4]

Key Applications in Research and Development
Tetramethylphosphonium bromide is a valuable reagent in organic synthesis, primarily

utilized as a precursor for ylide generation in the Wittig reaction and as a phase-transfer

catalyst.

Precursor for the Wittig Reaction
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The Wittig reaction is a cornerstone of alkene synthesis, enabling the formation of a carbon-

carbon double bond from a carbonyl compound and a phosphonium ylide.[7][8]

Tetramethylphosphonium bromide is the precursor to methylenetrimethylphosphine, a key

ylide for introducing a methylene group.

Workflow for Ylide Generation and Wittig Reaction:

Tetramethylphosphonium
bromide

[(CH₃)₄P]⁺Br⁻

Methylenetrimethylphosphine
(CH₃)₃P=CH₂

Deprotonation

Strong Base
(e.g., n-BuLi)

Alkene
R₂C=CH₂

Wittig Reaction

Aldehyde or Ketone
R₂C=O

Triphenylphosphine oxide
(if applicable)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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